![molecular formula C12H9F2NO3 B5789845 N-[2-(difluoromethoxy)phenyl]-2-furamide](/img/structure/B5789845.png)
N-[2-(difluoromethoxy)phenyl]-2-furamide
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Overview
Description
N-[2-(difluoromethoxy)phenyl]-2-furamide, commonly known as DFP-10825, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a furamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various experimental settings. In
Scientific Research Applications
Antibacterial Activity
Furan derivatives, including N-[2-(difluoromethoxy)phenyl]furan-2-carboxamide, have shown significant antibacterial activity . They have been used in the fight against bacterial strain-caused infections . The furan nucleus is an essential synthetic technique in the search for new drugs .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been employed as medicines in a number of distinct disease areas . There is an urgent need to find new antimicrobial compounds to treat multi-resistant illnesses with distinct mechanisms of action .
Anti-Ulcer
Furan has a variety of therapeutic advantages, such as anti-ulcer . This suggests that N-[2-(difluoromethoxy)phenyl]furan-2-carboxamide could potentially be used in the treatment of ulcers.
Diuretic
Furan-containing compounds have been found to have diuretic properties . This could potentially make N-[2-(difluoromethoxy)phenyl]furan-2-carboxamide useful in the treatment of conditions that benefit from increased urine production.
Muscle Relaxant
Furan has been found to have muscle relaxant properties . This suggests that N-[2-(difluoromethoxy)phenyl]furan-2-carboxamide could potentially be used in the treatment of muscle spasms and other related conditions.
Anti-Inflammatory, Analgesic, and Antidepressant
Furan has been found to have anti-inflammatory, analgesic, and antidepressant properties . This suggests that N-[2-(difluoromethoxy)phenyl]furan-2-carboxamide could potentially be used in the treatment of inflammation, pain, and depression.
Anti-Cancer
N-[2-(difluoromethoxy)phenyl]furan-2-carboxamide has shown potential as an anti-tumor agent . It has been found to cause apoptosis via the activation of an extrinsic pathway leading to caspase activation and cell cycle arrest from activated p53 . This suggests that it could potentially be used in the treatment of colorectal cancer and possibly other types of cancer.
Chemoprophylactic Agent
Resveratrol, a naturally occurring polyphenolic antioxidant, is a potential chemoprophylactic agent for various cancers, including colorectal cancer . As N-[2-(difluoromethoxy)phenyl]furan-2-carboxamide is a synthesized resveratrol analogue, it could potentially be used as a chemoprophylactic agent .
Mechanism of Action
Target of Action
N-[2-(difluoromethoxy)phenyl]furan-2-carboxamide, also known as N-[2-(difluoromethoxy)phenyl]-2-furamide, is a furan derivative . Furan derivatives have been recognized for their remarkable therapeutic efficacy and have been used in various disease areas . .
Mode of Action
Furan-containing compounds are known to exhibit a wide range of advantageous biological and pharmacological characteristics . For instance, a synthesized resveratrol analogue, (E)-N-(2-(4-methoxystyryl) phenyl) furan-2-carboxamide (CS), has been shown to induce G2/M cell cycle arrest through the activation of p53–p21CIP1/WAF1 in human colorectal HCT116 cells .
Biochemical Pathways
Furan-containing compounds are known to have diverse therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .
Result of Action
Furan-containing compounds are known to have diverse therapeutic advantages .
properties
IUPAC Name |
N-[2-(difluoromethoxy)phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2NO3/c13-12(14)18-9-5-2-1-4-8(9)15-11(16)10-6-3-7-17-10/h1-7,12H,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPWJSHFJVQATBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C2=CC=CO2)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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